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Compound of Interest

Compound Name: Fmoc-D-Dap(Boc)-OH

Cat. No.: B557063

This technical guide provides essential information regarding the chemical properties of Na-
Fmoc-NB-Boc-D-2,3-diaminopropionic acid, commonly known as Fmoc-D-Dap(Boc)-OH. This
compound is a widely used derivative in solid-phase peptide synthesis, serving as a building
block for the incorporation of D-diaminopropionic acid into peptide chains.

Quantitative Data Summary

The fundamental molecular properties of Fmoc-D-Dap(Boc)-OH are summarized in the table
below. These values are critical for stoichiometric calculations in peptide synthesis and for
analytical characterization.

Property Value

Molecular Formula C23H26N206[1][2][3][4]
Molecular Weight 426.46 g/mol [1][2][4]
Exact Mass 426.179077 u[2]

Chemical Structure

The structure of Fmoc-D-Dap(Boc)-OH features a D-diaminopropionic acid core. The alpha-
amino group is protected by a fluorenylmethyloxycarbonyl (Fmoc) group, which is base-labile
and suitable for standard solid-phase peptide synthesis protocols. The beta-amino group is
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protected by a tert-butyloxycarbonyl (Boc) group, which is acid-labile, allowing for orthogonal
deprotection strategies.
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Caption: 2D chemical structure of Fmoc-D-Dap(Boc)-OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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